![molecular formula C21H29IN4O5S B143251 Baehppas CAS No. 129312-14-7](/img/structure/B143251.png)
Baehppas
Overview
Description
Baehppas, also known as baeocystin, is a naturally occurring psychedelic compound found in various mushroom species. It belongs to the same chemical class as psilocybin, which is well-known for its hallucinogenic effects. This compound has recently gained attention in the scientific community due to its potential therapeutic applications and unique properties. In
Mechanism of Action
The exact mechanism of action of baehppas is not fully understood, but it is believed to interact with the serotonin receptors in the brain, specifically the 5-HT2A receptor. This interaction leads to changes in neural activity and connectivity, which may explain the psychedelic effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to induce a range of psychological and physiological effects, including altered perception, mood, and thought processes. It has also been shown to increase heart rate, blood pressure, and body temperature. This compound has been found to be well-tolerated and safe in human studies, with few adverse effects reported.
Advantages and Limitations for Lab Experiments
Baehppas has several advantages for lab experiments, including its natural occurrence, low toxicity, and ease of synthesis. However, its low potency and longer duration of action may make it less suitable for certain types of experiments. Additionally, the lack of standardization in this compound preparations may make it difficult to compare results across studies.
Future Directions
There are several potential future directions for baehppas research. One area of interest is exploring its therapeutic potential in the treatment of mental health disorders, such as depression and addiction. Another area of interest is investigating its unique properties, such as its longer duration of action and lower potency compared to psilocybin. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in the field of neuroscience.
Conclusion:
In conclusion, this compound is a naturally occurring psychedelic compound found in various mushroom species. It has potential therapeutic applications in the treatment of mental health disorders and unique properties that make it a promising candidate for further research. This compound has been shown to interact with the serotonin receptors in the brain, leading to changes in neural activity and connectivity. It induces a range of psychological and physiological effects, and is well-tolerated and safe in human studies. Future research is needed to fully understand the potential of this compound in the field of neuroscience.
Synthesis Methods
Baehppas is found in various mushroom species, including Psilocybe baeocystis, Panaeolus cyanescens, and Gymnopilus luteofolius. The synthesis method for this compound involves the extraction of the compound from these mushrooms using various methods such as liquid-liquid extraction, solid-phase extraction, or chromatography. The purity of the compound can be improved through further purification steps such as recrystallization or distillation.
Scientific Research Applications
Baehppas has potential therapeutic applications in the treatment of various mental health disorders such as depression, anxiety, and addiction. It has been shown to have similar effects to psilocybin, including increased empathy, creativity, and openness. This compound may also have unique properties that make it a promising candidate for further research, such as its longer duration of action and lower potency compared to psilocybin.
Properties
IUPAC Name |
5-[(3aS,4S,6aR)-2,5-dioxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[3-(4-hydroxy-3-(125I)iodanylphenyl)propanoylamino]ethyl]pentanamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H29IN4O5S/c22-14-11-13(5-7-16(14)27)6-8-19(29)24-10-9-23-18(28)4-2-1-3-17-20-15(12-32(17)31)25-21(30)26-20/h5,7,11,15,17,20,27H,1-4,6,8-10,12H2,(H,23,28)(H,24,29)(H2,25,26,30)/t15-,17-,20-,32?/m0/s1/i22-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCAUSUVACKMLDN-PLXYZFCOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C(C(S1=O)CCCCC(=O)NCCNC(=O)CCC3=CC(=C(C=C3)O)I)NC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]2[C@@H]([C@@H](S1=O)CCCCC(=O)NCCNC(=O)CCC3=CC(=C(C=C3)O)[125I])NC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H29IN4O5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60926358 | |
Record name | N-[2-({1-Hydroxy-3-[4-hydroxy-3-(~125~I)iodophenyl]propylidene}amino)ethyl]-5-(2-hydroxy-5-oxo-3,3a,4,5,6,6a-hexahydro-5lambda~4~-thieno[3,4-d]imidazol-4-yl)pentanimidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60926358 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
574.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
129244-73-1, 129312-14-7 | |
Record name | Biotinylamidoethyl-3-(4-hydroxy-3-iodo-phenyl)propionamide alpha-sulfoxide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0129244731 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Biotinylamidoethyl-3-(4-hydroxy-3-iodophenyl)propionamide beta-sulfoxide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0129312147 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-[2-({1-Hydroxy-3-[4-hydroxy-3-(~125~I)iodophenyl]propylidene}amino)ethyl]-5-(2-hydroxy-5-oxo-3,3a,4,5,6,6a-hexahydro-5lambda~4~-thieno[3,4-d]imidazol-4-yl)pentanimidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60926358 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.